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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and

disposal of 4-Propylbenzaldehyde (CAS No. 28785-06-0). The information is intended to

support laboratory safety and ensure compliance with standard chemical hygiene practices.

Chemical and Physical Properties
4-Propylbenzaldehyde is a colorless to pale yellow liquid with an almond-like odor.[1] It is a

combustible liquid and is harmful if swallowed. Below is a summary of its key physical and

chemical properties.
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Property Value References

Molecular Formula C₁₀H₁₂O [2]

Molecular Weight 148.21 g/mol [2]

CAS Number 28785-06-0 [2]

Density 1.0050 g/mL at 25 °C [3]

Boiling Point 239.9 °C at 760 mmHg [4][5]

Flash Point 103 °C (217.4 °F) - closed cup [3]

Solubility Slightly soluble in water [1][6]

Refractive Index n20/D 1.532 [3]

Toxicological Data
The primary route of acute toxicity for 4-Propylbenzaldehyde is ingestion.[6] The toxicological

properties have not been fully investigated, and it may cause irritation to the eyes, skin, and

respiratory tract.[4]

Metric Value Species References

Oral LD50 1600 mg/kg Rat [4]

Oral LD50 1450 mg/kg Rat (female)

Hazard Identification and Safety Precautions
4-Propylbenzaldehyde is classified as a combustible liquid and is harmful if swallowed.

GHS Pictogram: GHS07 (Exclamation mark)[3]

Signal Word: Warning[3]

Hazard Statements: H302 (Harmful if swallowed)[7]

Precautionary Statements: P264, P270, P301 + P312 + P330, P501[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemscene.com/28785-06-0.html
https://www.chemscene.com/28785-06-0.html
https://www.chemscene.com/28785-06-0.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/562882
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
http://www.letopharm.com/cas/28785-06-0
https://www.sigmaaldrich.com/SG/en/product/aldrich/562882
https://cymitquimica.com/cas/28785-06-0/
https://wap.guidechem.com/encyclopedia/4-n-propylbenzaldehyde-dic241491.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/562882
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-n-propylbenzaldehyde-dic241491.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/562882
https://www.sigmaaldrich.com/SG/en/product/aldrich/562882
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE program should be in place when handling 4-Propylbenzaldehyde.[8]

Protection Type Specification References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[4]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.

[4]

Experimental Protocols
This protocol outlines the standard procedure for handling 4-Propylbenzaldehyde in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://chemm.hhs.gov/ppe.htm
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage

Don appropriate PPE (gloves, goggles, lab coat)

Ensure eyewash station and safety shower are accessible

Work in a well-ventilated area or fume hood

Keep container tightly closed when not in use

Avoid contact with eyes, skin, and clothing

Avoid ingestion and inhalation

Wash thoroughly after handling

Store in a cool, dry, well-ventilated area

Keep away from sources of ignition and strong oxidants

Store in a tightly closed container

Click to download full resolution via product page

Figure 1. General Handling Workflow for 4-Propylbenzaldehyde
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In the event of a spill, the following protocol should be initiated immediately.

Initial Response

Containment & Cleanup

Final Steps

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Absorb spill with inert material (e.g., vermiculite, sand)

Collect absorbed material into a suitable, closed container for disposal

Do not let product enter drains

Clean the affected area

Dispose of waste according to regulations

Click to download full resolution via product page
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Figure 2. Accidental Spill Response Workflow

The following first aid measures should be taken in case of exposure.[4]

Exposure Route First Aid Protocol

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Ingestion

Get medical aid. Do NOT induce vomiting. If

conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water.

4-Propylbenzaldehyde is a combustible liquid. In case of fire, the following measures should

be taken.
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Extinguishing Media

Firefighter PPE

Specific Hazards

Use water spray, dry chemical, carbon dioxide, or appropriate foam

Cool containers with flooding quantities of water

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH approved

Wear full protective gear

Vapors may be heavier than air and can spread along the ground

Containers may explode when heated

Irritating and highly toxic gases may be generated by thermal decomposition

Click to download full resolution via product page

Figure 3. Firefighting Protocol for 4-Propylbenzaldehyde

Disposal Considerations
Waste material must be disposed of in accordance with federal, state, and local regulations.[4]

[9] Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult with environmental health and safety professionals to ensure

complete and accurate classification.[10]

The following is a general protocol for the disposal of 4-Propylbenzaldehyde.
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Waste Collection

Waste Storage

Disposal

Collect waste in a designated, properly labeled, and sealed container

Do not mix with other waste streams

Store waste container in a cool, dry, well-ventilated area

Keep away from incompatible materials

Arrange for pickup by a licensed hazardous waste disposal service

Follow all federal, state, and local regulations

Click to download full resolution via product page

Figure 4. Disposal Workflow for 4-Propylbenzaldehyde

Empty containers should be triple-rinsed, with the rinsate collected as chemical waste.[11] The

empty container's label should be obliterated before disposal.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 28785-06-0: 4-Propylbenzaldehyde | CymitQuimica [cymitquimica.com]

2. chemscene.com [chemscene.com]

3. 4-Propylbenzaldehyde 95 28785-06-0 [sigmaaldrich.com]

4. 4-propylbenzaldehyde | CAS#:28785-06-0 | Chemsrc [chemsrc.com]

5. 4-Propylbenzaldehyde| CAS:#28785-06-0 -Letopharm Limited [letopharm.com]

6. Page loading... [wap.guidechem.com]

7. 4-Propylbenzaldehyde | C10H12O | CID 120047 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. sigmaaldrich.com [sigmaaldrich.com]

10. fishersci.com [fishersci.com]

11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Handling and
Disposal of 4-Propylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360211#handling-and-disposal-of-4-
propylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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